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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Octamethyltrisiloxane.
Adherence to these procedures is essential for ensuring personal safety and proper chemical
management in a laboratory setting.

Physicochemical and Hazard Data

A summary of the key quantitative data for Octamethyltrisiloxane is presented below for quick
reference.
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Property Value Source
CAS Number 107-51-7 [1]
Molecular Formula C8H2402Si3 [2]
Appearance Colorless liquid [3]
Boiling Point 153 °C (307 °F) [4]
Melting Point -82 °C (-116 °F) [4]
Flash Point 29 °C [1]
Vapor Density (air=1) >1 [3]
Density 0.82 g/lcm3 at 20 °C [1]
Solubility Soluble in benzene and lighter 3]
hydrocarbons.

Hazard Summary: Octamethyltrisiloxane is a flammable liquid and vapor.[1][2][4] It may
cause skin and eye irritation.[2] Good hygiene practice requires that exposure be kept to a
minimum.[3]

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against the potential hazards of
Octamethyltrisiloxane. The following table summarizes the recommended PPE for handling
this chemical.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical goggles.[2]
[3] Contact lenses should not

be worn.[2]

Protects against splashes and
vapors that may cause eye

irritation.[2]

Hand Protection

Neoprene or nitrile rubber
gloves.[2] The suitability and
durability of the glove type
depend on usage, including
frequency and duration of
contact and chemical

resistance.[3]

Prevents skin contact.
Contaminated gloves should
be replaced and hands should
be washed thoroughly after

use.[3]

Skin and Body Protection

Wear suitable protective
clothing, such as overalls and
a PVC apron. For large-scale
or continuous use, tight-
weave, non-static clothing and
non-sparking safety footwear

are recommended.[3]

Protects skin from exposure.
Some plastic PPE may
produce static electricity and

are not recommended.[3]

Respiratory Protection

Required when vapors or
aerosols are generated.[4] A
filter of type ABEK may be

recommended.[4]

Protects against inhalation of
vapors, the hazard of which is
increased at higher

temperatures.[3]

Experimental Protocols: Safe Handling and Disposal

Follow these step-by-step procedures to ensure the safe handling and disposal of

Octamethyltrisiloxane in a laboratory environment.

Handling Procedures:

o Ventilation: Always handle Octamethyltrisiloxane in a well-ventilated area.[2] For

flammable liquids, local exhaust ventilation or a process enclosure ventilation system may be

required.[3]
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Grounding: Containers must be properly grounded before transferring the substance to
prevent static discharge.[2]

Ignition Sources: Keep away from heat, open flames, sparks, and other ignition sources.[2]
Use only non-sparking tools.[2]

Personal Contact: Avoid all personal contact, including inhalation of vapors.[3] Wear the
appropriate PPE as detailed above.

Hygiene: Wash hands and other exposed areas with mild soap and water before eating,
drinking, or smoking, and when leaving work.[2] Wash contaminated clothing before reuse.

[2]
Storage Procedures:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

e Location: Store in a cool place, away from heat and sources of ignition.[4] Do not store in
pits, basements, or areas where vapors may be trapped.[3]

e Incompatible Materials: Store away from oxidizing agents, peroxides, alcohol, and water.[2]

[3]
Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous
waste.[3] It is classified as an ignitable waste (EPA hazardous waste number D001).[3]

Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[3]

Disposal Method: Disposal should be handled by a licensed waste disposal facility.[2]
Incineration may be a suitable method.[2] Do not allow wash water from cleaning equipment
to enter drains.[3]

Recycling: The material may be recycled if it is unused or has not been contaminated.[3]
Consult the manufacturer for recycling options.[3]
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Visual Workflow Guides

The following diagrams illustrate the decision-making process for the safe handling and PPE
selection for Octamethyltrisiloxane.
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Caption: Workflow for the safe handling of Octamethyltrisiloxane.
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Caption: PPE selection guide for handling Octamethyltrisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607121#personal-protective-equipment-for-handling-
octamethyltrisiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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